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  4. (4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine
(4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine (4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine
Brand Name: Vulcanchem
CAS No.: 252253-57-9
VCID: VC0044259
InChI: InChI=1S/C14H11ClF3NO/c15-10-3-4-12-11(7-10)13(14(16,17)18,20-8-19-12)6-5-9-1-2-9/h3-4,7,9,19H,1-2,8H2/t13-/m0/s1
SMILES: C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NCO2)C(F)(F)F
Molecular Formula: C14H11ClF3NO
Molecular Weight: 301.69 g/mol

(4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine

CAS No.: 252253-57-9

Reference Standards

VCID: VC0044259

Molecular Formula: C14H11ClF3NO

Molecular Weight: 301.69 g/mol

(4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine - 252253-57-9

CAS No. 252253-57-9
Product Name (4S)-6-Chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazine
Molecular Formula C14H11ClF3NO
Molecular Weight 301.69 g/mol
IUPAC Name (4S)-6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-1,2-dihydro-3,1-benzoxazine
Standard InChI InChI=1S/C14H11ClF3NO/c15-10-3-4-12-11(7-10)13(14(16,17)18,20-8-19-12)6-5-9-1-2-9/h3-4,7,9,19H,1-2,8H2/t13-/m0/s1
Standard InChIKey OUPZQIHXCXYCAB-ZDUSSCGKSA-N
Isomeric SMILES C1CC1C#C[C@]2(C3=C(C=CC(=C3)Cl)NCO2)C(F)(F)F
SMILES C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NCO2)C(F)(F)F
Canonical SMILES C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NCO2)C(F)(F)F
PubChem Compound 18736230
Last Modified Nov 11 2021
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